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Compound of Interest

Compound Name: ML382

Cat. No.: B15570104 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

ML382, a selective MRGPRX1 positive allosteric modulator. The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal of this chemical compound, thereby minimizing risks to personnel and

the environment.

Disclaimer: Specific, verified disposal procedures for ML382 are not publicly available. The

guidance provided below is based on general best practices for the disposal of laboratory

chemicals. It is imperative to always consult the official Safety Data Sheet (SDS) for ML382
and strictly adhere to your institution's and local authorities' waste disposal regulations.

Quantitative Data Summary
Researchers should always consult the Safety Data Sheet (SDS) for specific quantitative data.

The table below summarizes key information for ML382, compiled from various chemical

suppliers.[1][2]
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Parameter Value Source

Molecular Weight 360.43 g/mol [1]

Formula C₁₈H₂₀N₂O₄S [1][2]

CAS Number 1646499-97-9 [1][2]

Purity ≥98% [1]

Solubility

Soluble to 100 mM in DMSO

and to 20 mM in ethanol (with

gentle warming). Insoluble in

PBS (pH 7.2).

[1][2]

Storage Store at room temperature. [1]

Physical Form Solid [2]

Experimental Protocols: General Disposal
Procedure for Small Molecule Inhibitors
The proper disposal of small molecule inhibitors like ML382 is a critical aspect of laboratory

safety and environmental responsibility. Adherence to the following step-by-step protocol is

essential.

Step 1: Personal Protective Equipment (PPE)

Before handling ML382 for disposal, ensure you are wearing appropriate personal protective

equipment (PPE). This includes, but is not limited to:

Safety glasses or goggles

A properly fitting lab coat

Chemical-resistant gloves (e.g., nitrile)

For powdered forms of ML382, a dust mask or respirator may be necessary to prevent

inhalation. All handling of ML382 and its waste should be conducted within a certified chemical
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fume hood to minimize exposure.

Step 2: Waste Segregation and Collection

Properly identify and segregate all waste streams containing ML382. This includes:

Solid Waste: Collect unused or expired solid ML382 and any contaminated disposable

materials (e.g., weigh boats, contaminated gloves, pipette tips) in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing ML382 in a separate, compatible, and clearly

labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "ML382" or "2-[(Cyclopropylsulfonyl)amino]-N-(2-

ethoxyphenyl)benzamide"

The concentration (for liquid waste)

The accumulation start date

Any other information required by your institution's Environmental Health and Safety (EHS)

department.

Step 4: Temporary Storage

Store the labeled hazardous waste containers in a designated, well-ventilated, and secure

satellite accumulation area within the laboratory. Ensure that the storage area is away from

general laboratory traffic and that containers are properly sealed to prevent spills or leaks.

Step 5: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15570104?utm_src=pdf-body
https://www.benchchem.com/product/b15570104?utm_src=pdf-body
https://www.benchchem.com/product/b15570104?utm_src=pdf-body
https://www.benchchem.com/product/b15570104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once a waste container is full or has reached its accumulation time limit, arrange for its

disposal through your institution's EHS department. EHS personnel are trained in the safe

handling, transport, and ultimate disposal of hazardous materials in compliance with all federal,

state, and local regulations. Never dispose of chemical waste down the drain or in the regular

trash.[3][4]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of ML382, based

on general laboratory safety protocols.
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Caption: Logical workflow for the safe disposal of ML382.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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